Cas no 2253630-65-6 ((3R,4R)-1-Tert-butyl-4-(5-fluoropyridin-2-yl)pyrrolidine-3-carboxylic acid;dihydrochloride)

• Product Name: (3R,4R)-1-Tert-butyl-4-(5-fluoropyridin-2-yl)pyrrolidine-3-carboxylic acid;dihydrochloride
• CAS No: 2253630-65-6
• MF: C₁₄H₂₁Cl₂FN₂O₂
• MW: 339.233145475388
• CID: 6108669
• PubChem ID: 137935830
• Update Time: 2025-07-02

(3R,4R)-1-Tert-butyl-4-(5-fluoropyridin-2-yl)pyrrolidine-3-carboxylic acid;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2253630-65-6
• (3R,4R)-1-Tert-butyl-4-(5-fluoropyridin-2-yl)pyrrolidine-3-carboxylic acid;dihydrochloride
• rac-(3R,4R)-1-tert-butyl-4-(5-fluoropyridin-2-yl)pyrrolidine-3-carboxylic acid dihydrochloride
• EN300-6499399

• Inchi： 1S/C14H19FN2O2.2ClH/c1-14(2,3)17-7-10(11(8-17)13(18)19)12-5-4-9(15)6-16-12;;/h4-6,10-11H,7-8H2,1-3H3,(H,18,19);2*1H/t10-,11-;;/m0../s1
• InChI Key： FWSBOSCZCNWOGU-ULEGLUPFSA-N
• SMILES： Cl.Cl.FC1=CN=C(C=C1)[C@H]1CN(C(C)(C)C)C[C@@H]1C(=O)O

Computed Properties

• Exact Mass: 338.0964115g/mol
• Monoisotopic Mass: 338.0964115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4Ų

Additional information on (3R,4R)-1-Tert-butyl-4-(5-fluoropyridin-2-yl)pyrrolidine-3-carboxylic acid;dihydrochloride

Introduction to (3R,4R)-1-Tert-butyl-4-(5-fluoropyridin-2-yl)pyrrolidine-3-carboxylic acid; dihydrochloride (CAS No. 2253630-65-6)

The compound (3R,4R)-1-Tert-butyl-4-(5-fluoropyridin-2-yl)pyrrolidine-3-carboxylic acid; dihydrochloride, identified by its CAS number 2253630-65-6, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and promising biological activities. The presence of a tert-butyl group at the 1-position and a fluorinated pyridine moiety at the 4-position contributes to its distinct pharmacophoric properties, making it a valuable candidate for further investigation in drug discovery and development.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of chiral compounds, particularly those featuring piperidine scaffolds. Piperidines are well-known for their versatility in medicinal chemistry, serving as key structural elements in numerous therapeutic agents. The specific stereochemistry of (3R,4R)-1-Tert-butyl-4-(5-fluoropyridin-2-yl)pyrrolidine-3-carboxylic acid; dihydrochloride is crucial, as it influences both its metabolic stability and binding affinity to biological targets. The dihydrochloride salt form enhances solubility and bioavailability, making it more suitable for in vitro and in vivo studies.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The fluorinated pyridine moiety is known to interact favorably with certain neurotransmitter receptors, suggesting that this compound may exhibit properties similar to those of existing antipsychotic and antidepressant drugs. Additionally, the tert-butyl group at the 3-position provides steric hindrance, which can modulate receptor binding and improve selectivity. These features make (3R,4R)-1-Tert-butyl-4-(5-fluoropyridin-2-yl)pyrrolidine-3-carboxylic acid; dihydrochloride an attractive candidate for further exploration in the development of novel therapeutics.

Recent studies have highlighted the importance of fluorine atoms in pharmaceutical molecules due to their ability to enhance metabolic stability and binding affinity. The fluorine atom in the 5-position of the pyridine ring in this compound is strategically positioned to interact with polar residues in protein binding sites, potentially leading to stronger and more selective interactions. This property is particularly relevant in the context of drug design, where optimizing binding interactions can lead to improved therapeutic efficacy.

The synthesis of (3R,4R)-1-Tert-butyl-4-(5-fluoropyridin-2-yl)pyrrolidine-3-carboxylic acid; dihydrochloride presents unique challenges due to its complex stereochemistry. However, advances in asymmetric synthesis have made it possible to construct such molecules with high enantioselectivity. Techniques such as chiral auxiliary-assisted synthesis and transition metal-catalyzed reactions have been instrumental in achieving the desired stereochemical purity. These methods not only ensure the correct configuration but also allow for scalable production, which is essential for preclinical and clinical studies.

In addition to its potential therapeutic applications, this compound has also been explored for its role as an intermediate in more complex synthetic pathways. The carboxylic acid functionality at the 3-position provides a versatile handle for further derivatization, enabling chemists to explore a wide range of analogs with different biological activities. This flexibility is crucial for drug discovery programs, as it allows researchers to rapidly iterate and optimize lead compounds.

The dihydrochloride salt form of this compound enhances its solubility in water-based media, which is advantageous for both pharmacokinetic studies and formulation development. Improved solubility often translates to better bioavailability, making it more likely that this compound will reach therapeutic levels in vivo. Furthermore, the salt form can improve stability during storage and transportation, ensuring that the compound remains viable throughout various stages of development.

As research continues to uncover new biological targets and mechanisms of action, compounds like (3R,4R)-1-Tert-butyl-4-(5-fluoropyridin-2-yl)pyrrolidine-3-carboxylic acid; dihydrochloride are expected to play a pivotal role in addressing unmet medical needs. The combination of structural features that enhance binding affinity with improved pharmacokinetic properties makes this molecule a promising candidate for further investigation. Future studies will likely focus on evaluating its efficacy and safety profile in preclinical models before advancing to human clinical trials.

The growing interest in fluorinated compounds underscores their importance in modern drug design. The unique electronic properties of fluorine atoms can significantly influence molecular behavior, leading to enhanced therapeutic effects. In the case of this compound, the fluorinated pyridine ring is expected to contribute to its interaction with biological targets by increasing lipophilicity and reducing metabolic degradation. These properties are critical for achieving optimal pharmacological outcomes.

The development of new drugs is a complex process that involves numerous stages from discovery to commercialization. Each stage presents unique challenges that require careful consideration and innovative solutions. The synthesis and characterization of compounds like (3R,4R)-1-Tert-butyl-4-(5-fluoropyridin-2-yl)pyrrolidine-3-carboxylic acid; dihydrochloride are just two examples of how chemical research continues to drive progress in medicine. By leveraging cutting-edge synthetic methods and understanding complex molecular interactions, researchers can develop safer and more effective treatments for patients worldwide.